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Compound of Interest

Compound Name: Roselipin 1A

Cat. No.: B1250996

An In-depth Examination of the Bioactive Glycolipid, its Production, and Mechanism of Action

This technical guide provides a comprehensive overview of Roselipin 1A, a bioactive natural
product synthesized by the marine fungus Gliocladium roseum. It is intended for researchers,
scientists, and professionals in drug development who are interested in the therapeutic
potential of this unique molecule. This document details the production of Roselipin 1A, its
purification, and its primary biological activity as an inhibitor of diacylglycerol acyltransferase
(DGAT), a key enzyme in triglyceride synthesis.

Introduction to Roselipin 1A

Roselipin 1A is a member of a family of four related glycolipids (1A, 1B, 2A, and 2B) isolated
from the culture broth of Gliocladium roseum strain KF-1040.[1] These compounds are
characterized by a highly methylated fatty acid backbone modified with mannose and arabinitol
moieties. The complex stereochemistry of Roselipin 1A, featuring nine stereogenic centers in
its polyketide chain, has made it a subject of interest for total synthesis studies. The primary
mechanism of action of Roselipin 1A is the inhibition of diacylglycerol acyltransferase (DGAT),
an enzyme crucial for the final step of triglyceride biosynthesis. This inhibitory activity suggests
its potential as a therapeutic agent for metabolic disorders such as obesity and
hypertriglyceridemia.

Production and Physicochemical Properties
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Gliocladium roseum KF-1040, a marine isolate, is the natural producer of Roselipin 1A.
Optimal production of roselipins has been observed in fermentation media containing natural
seawater, highlighting the influence of the marine environment on the biosynthesis of this
compound.[1]

Table 1: Physicochemical Properties of Roselipin 1A

Property Value

Molecular Formula Ca0H72014

Molecular Weight 776.49 g/mol

Appearance White powder

Solubility Soluble in Methanol, Chloroform, Acetonitrile,

Acetone, Ethanol, Ethyl acetate

Insolubility Insoluble in Water, Hexane

Biological Activity and Quantitative Data

The principal biological activity of Roselipin 1A is the inhibition of diacylglycerol
acyltransferase (DGAT). The inhibitory potency of Roselipin 1A and its related compounds has
been quantified in both enzymatic and cell-based assays.

Table 2: DGAT Inhibitory Activity of Roselipins

ICso0 (M) - Enzyme Assay (rat liver

Compound )
microsomes)
Roselipin 1A 15-22
Roselipin 1B 15-22
Roselipin 2A 15-22
Roselipin 2B 15-22

Data sourced from Tomoda et al., 1999.[1]
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Beyond its DGAT inhibitory activity, Roselipin 1A has also demonstrated antimicrobial effects
against organisms such as Saccharomyces cerevisiae and Aspergillus niger.

Experimental Protocols

Fermentation of Gliocladium roseum KF-1040 for
Roselipin 1A Production

While the exact industrial-scale fermentation protocol for maximizing Roselipin 1A yield is
proprietary, a general laboratory-scale procedure can be inferred from available literature.
Optimal production is achieved in a liquid medium containing natural seawater. A typical
fermentation process would involve the following steps:

 Inoculum Preparation: Aseptically transfer a viable culture of Gliocladium roseum KF-1040 to
a seed culture medium. Incubate for a specified period to achieve sufficient biomass.

e Production Culture: Inoculate the production medium, containing natural seawater and other
essential nutrients (e.g., carbon and nitrogen sources), with the seed culture.

» Fermentation Conditions: Maintain the culture under controlled conditions of temperature,
pH, and aeration. A general protocol for Gliocladium roseum liquid fermentation suggests a
temperature range of 26-30°C and a pH of 4-6.

e Monitoring: Monitor the fermentation for growth and production of Roselipin 1A over a
period of several days.

Isolation and Purification of Roselipin 1A

The following protocol outlines the general steps for the extraction and purification of Roselipin
1A from the fermentation broth of Gliocladium roseum KF-1040.
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Triglyceride Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Roselipin 1A from Gliocladium roseum: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250996#roselipin-1la-producing-organism-
gliocladium-roseum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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